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Compound of Interest

Compound Name: Ethylvanillin-d5

Cat. No.: B12391681 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides core data on Ethylvanillin-d5, a deuterated analog of ethylvanillin.

Ethylvanillin-d5 is commonly used as an internal standard in analytical and pharmacokinetic

research.[1] The inclusion of five deuterium atoms provides a distinct mass shift, making it an

ideal tool for precise quantification in mass spectrometry-based applications without

significantly altering its chemical properties.

Physicochemical Data Summary
The fundamental molecular properties of Ethylvanillin-d5 are summarized below. This data is

critical for accurate mass spectrometry, quantitative analysis, and formulation development.

Property Value

Molecular Formula C₉H₅D₅O₃[2][3]

Molecular Weight 171.20 g/mol [2][4][5]

Alternate Names

3-Ethoxy-4-hydroxybenzaldehyde-d5, 4-

hydroxy-3-(1,1,2,2,2-

pentadeuterioethoxy)benzaldehyde[3][4]

Unlabeled CAS Number 121-32-4[4][5]

CAS Number 1335401-74-5[2][3][4][5]

Foundational & Exploratory

Check Availability & Pricing
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Structural and Isotopic Relationship
Ethylvanillin-d5 is structurally identical to ethylvanillin, a widely used flavoring agent, with the

exception of isotopic labeling on the ethoxy group. This targeted deuterium labeling is key to its

function in analytical chemistry. The diagram below illustrates the relationship between the core

molecule and its key physicochemical identifiers.
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Caption: Logical relationship of Ethylvanillin-d5 to its molecular properties.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Technical Guide: Physicochemical Properties of
Ethylvanillin-d5]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12391681#ethylvanillin-d5-molecular-weight-and-
formula]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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